N-Butylideneaniline
Overview
Description
Synthesis Analysis
The synthesis of N-Butylideneaniline involves the condensation reaction between butanal (an aldehyde) and aniline (a primary aromatic amine). This Schiff base reaction results in the formation of N-Butylideneaniline. Green catalysts, such as Kinnow peel powder, have been explored for eco-friendly synthesis routes .
Scientific Research Applications
Green Synthesis
N-Butylideneaniline can be synthesized using a green method over bimetallic reduced graphene oxide . This method uses benzyl alcohol and PhNH2 as precursors . The catalyst has been used efficiently with high activity and selectivity for oxidation of benzyl alcohol to benzaldehyde in the presence of molecular oxygen, which further reacts with aniline to produce N-Butylideneaniline .
Spectrophotometric Studies
Spectrophotometric methods can be used for studying complexation equilibria and determination of the number of complex-forming constituents . It is suited to the selective determination of very small concentrations of species without changing the composition of the solution . N-Butylideneaniline can form a metal complex with the target analyte (Ni2+), which can be studied using spectrophotometric methods .
Schiff Base Ligand Synthesis
N-Butylideneaniline can be used in the synthesis of Schiff base ligands . These ligands are used as components in cycloaddition reactions , and have potential for therapeutic applications such as lipoxygenase inhibitors, anti-inflammatory agents , and anti-cancer agents .
Mechanism of Action
Target of Action
N-Butylideneaniline, also known as N-(1-Butylidene)-N-phenylamine, is a compound that has been studied for its potential neuroprotective effects . The primary targets of N-Butylideneaniline are dopaminergic neurons and α-synuclein . Dopaminergic neurons are essential for controlling movement and cognition, while α-synuclein is a protein that, when misfolded, can contribute to neurodegenerative disorders .
Mode of Action
N-Butylideneaniline interacts with its targets by attenuating dopaminergic neuron degeneration induced by 6-hydroxydopamine and reducing α-synuclein accumulation . It may exert its effects by blocking egl-1 expression to inhibit apoptosis pathways and by raising rpn-6 expression to enhance the activity of proteasomes .
Biochemical Pathways
It is known that the compound plays a role in the regulation of apoptosis and proteasome activity . Apoptosis is a form of programmed cell death, and proteasomes are protein complexes that degrade unneeded or damaged proteins. By influencing these pathways, N-Butylideneaniline may help protect neurons from damage and death .
Pharmacokinetics
It is known that the compound can be quickly and completely converted to another compound, nbp, in vivo . The bioavailability of N-Butylideneaniline is better than that of NBP .
Result of Action
The action of N-Butylideneaniline results in significant neuroprotective effects. In animal models of Parkinson’s disease, the compound has been shown to attenuate dopaminergic neuron degeneration, reduce α-synuclein accumulation, recover lipid content, restore food-sensing behavior, and increase dopamine levels . It also prolongs the lifespan of animals treated with 6-hydroxydopamine, a neurotoxin used to induce Parkinson’s disease-like symptoms .
Action Environment
It is known that the compound can be used efficiently with high activity and selectivity for the oxidation of benzyl alcohol to benzaldehyde in the presence of molecular oxygen . This suggests that the compound’s action may be influenced by the presence of certain substances in its environment .
properties
IUPAC Name |
N-phenylbutan-1-imine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N/c1-2-3-9-11-10-7-5-4-6-8-10/h4-9H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPXPSTWBTULMJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC=NC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8063387 |
Source
|
| Record name | N-Butylideneaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8063387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Butylideneaniline | |
CAS RN |
4275-07-4, 1439360-56-1 |
Source
|
| Record name | N-Butylidenebenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4275-07-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenamine, N-butylidene- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004275074 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butylidene-aniline | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5173 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenamine, N-butylidene- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N-Butylideneaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8063387 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Butylideneaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.069 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-phenylbutan-1-imine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4BS2252J89 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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